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Compound of Interest

Compound Name: Norsanguinarine

Cat. No.: B8033882 Get Quote

For Immediate Release – This document provides essential safety and logistical information for

the proper disposal of Norsanguinarine, ensuring the safety of laboratory personnel and

compliance with regulations. Researchers, scientists, and drug development professionals

should adhere to these procedures to minimize risks associated with this chemical compound.

Norsanguinarine is a chemical compound that requires careful handling and disposal due to

its potential hazards. The following guidelines are based on available safety data sheets and

chemical properties information.

Pre-Disposal and Handling
Before beginning any disposal process, it is crucial to wear appropriate personal protective

equipment (PPE). This includes, but is not limited to, protective gloves, eye protection, and a

lab coat. All handling of Norsanguinarine should be conducted in a well-ventilated area.

Step-by-Step Disposal Procedure
Consult Safety Data Sheet (SDS): Always refer to the specific Safety Data Sheet provided by

the manufacturer for the most detailed and up-to-date disposal instructions.[1]

Waste Identification: Norsanguinarine waste should be classified as hazardous chemical

waste. Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Containerization:

Place Norsanguinarine waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical and clearly marked with the words

"Hazardous Waste" and the full chemical name, "Norsanguinarine."

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials.

Institutional EHS Coordination: Contact your institution's Environmental Health and Safety

(EHS) office to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional protocols for waste manifest and pickup scheduling.

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with Norsanguinarine using an appropriate solvent and cleaning procedure as

recommended by your institution's EHS office.

Record Keeping: Maintain accurate records of the amount of Norsanguinarine disposed of

and the date of disposal, in accordance with institutional and regulatory requirements.

Chemical and Physical Properties
A summary of key quantitative data for Norsanguinarine is provided in the table below.

Property Value Source

Molecular Formula C₁₉H₁₁NO₄ PubChem[2]

Molecular Weight 317.3 g/mol PubChem[2]

Melting Point 285 - 287 °C PubChem[2]

Experimental Protocols
While specific experimental protocols involving Norsanguinarine are beyond the scope of this

disposal guide, any experiment generating Norsanguinarine waste must incorporate the
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disposal steps outlined above into its methodology. The cytotoxicity of related compounds has

been evaluated using methods such as the MTT assay.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Norsanguinarine.

Norsanguinarine Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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